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Compound of Interest

Compound Name: 4-Nitrophenyl octanoate

CAS No.: 1956-10-1

Cat. No.: B1220999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the determination of lipase activity using the

chromogenic substrate 4-nitrophenyl octanoate (p-NPO). This spectrophotometric assay is a

reliable and straightforward method for characterizing enzyme kinetics, screening for lipase

inhibitors, and performing quality control in various research and drug development

applications.

Principle of the Assay
The 4-nitrophenyl octanoate lipase assay is based on the enzymatic hydrolysis of the ester

bond in 4-nitrophenyl octanoate by lipase.[1] This reaction releases octanoic acid and 4-

nitrophenol (p-nitrophenol).[2] In an alkaline buffer (pH > 7), 4-nitrophenol is converted to the 4-

nitrophenolate ion, which is a yellow-colored product with a strong absorbance at

approximately 405-415 nm.[1][2] The rate of formation of the 4-nitrophenolate ion, measured as

an increase in absorbance over time, is directly proportional to the lipase activity in the sample.

[3]
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Signaling Pathway: Enzymatic Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Confirming_Lipase_Specificity_with_p_Nitrophenyl_Esters.pdf
https://www.mdpi.com/1420-3049/24/3/616
https://www.benchchem.com/pdf/comparison_of_different_4_nitrophenyl_esters_for_lipase_activity_measurement.pdf
https://www.benchchem.com/product/b1220999/docs#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/product/b1220999/docs#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/product/b1220999/docs#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/product/b1220999/docs#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/product/b1220999?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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